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Compound of Interest

Compound Name:
5-Methyl-6-nitrobenzo[d]

[1,3]dioxole

Cat. No.: B1308084 Get Quote

Application Notes and Protocols for 5-Methyl-6-
nitrobenzo[d]dioxole
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 5-Methyl-

6-nitrobenzo[d]dioxole (CAS No. 32996-27-3). The information is compiled from available

safety data for the compound and structurally related molecules and is intended to supplement,

not replace, institutional safety protocols.

Compound Information
5-Methyl-6-nitrobenzo[d]dioxole is a nitroaromatic compound that serves as a building block in

organic synthesis, particularly in the development of new pharmaceutical agents. Its chemical

structure combines a benzodioxole ring system with a nitro group, making it a useful

intermediate for further functionalization.
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Property Value Source

CAS Number 32996-27-3 [1][2][3]

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1]

Appearance

Light yellow to brown solid

(inferred from related

compounds)

[4]

Purity ≥95% [1]

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for 5-Methyl-6-nitrobenzo[d]dioxole is not

readily available, data from structurally similar nitroaromatic compounds suggest that it should

be handled with care. The following guidelines are based on best practices for handling such

chemicals.

2.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection

A lab coat should be worn at all times. For larger

quantities, a chemical-resistant apron is

recommended.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If dust is generated, a

respirator with a particulate filter may be

necessary.
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2.2. Emergency Procedures

Situation Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spills

Absorb with an inert material (e.g., vermiculite,

sand) and place in a suitable container for

disposal. Avoid generating dust.

Storage and Stability
Proper storage is crucial to maintain the integrity and safety of 5-Methyl-6-nitrobenzo[d]dioxole.

Parameter Guideline

Storage Temperature

Room temperature.[1][3] Some suppliers

suggest "cold-chain transportation," which may

indicate sensitivity to higher temperatures.[3]

Container
Store in a tightly sealed, light-resistant

container.

Atmosphere Store in a dry, well-ventilated place.[3]

Incompatible Materials Avoid strong oxidizing agents and strong bases.

Stability Stable under recommended storage conditions.
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Experimental Protocol: Reduction of 5-Methyl-6-
nitrobenzo[d]dioxole
The following protocol describes a representative application of 5-Methyl-6-

nitrobenzo[d]dioxole: the reduction of the nitro group to an amine. This transformation is a key

step in the synthesis of many pharmaceutical compounds.

Objective: To synthesize 5-methylbenzo[d]dioxol-6-amine from 5-Methyl-6-nitrobenzo[d]dioxole

via catalytic hydrogenation.

Materials:

5-Methyl-6-nitrobenzo[d]dioxole

10% Palladium on carbon (Pd/C)

Ethanol, anhydrous

Hydrogen gas (H₂)

Diatomaceous earth (e.g., Celite®)

Round-bottom flask

Hydrogenation apparatus (e.g., Parr shaker or H-Cube)

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 5-Methyl-6-nitrobenzo[d]dioxole (1.0 eq) in

anhydrous ethanol.
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Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the solution under an inert

atmosphere (e.g., nitrogen or argon).

Hydrogenation: Secure the flask to the hydrogenation apparatus. Purge the system with

hydrogen gas. Pressurize the vessel with hydrogen (typically 1-3 atm) and stir the reaction

mixture vigorously at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the

system with an inert gas.

Filtration: Filter the reaction mixture through a pad of diatomaceous earth to remove the

Pd/C catalyst. Wash the filter cake with ethanol.

Concentration: Combine the filtrate and washings and concentrate under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification (if necessary): The crude 5-methylbenzo[d]dioxol-6-amine can be purified by

column chromatography on silica gel or by recrystallization.
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Safe Handling Protocol

Proper Storage Conditions

Waste Disposal

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Chemical Fume Hood

Avoid Dust Generation

No Eating or Drinking

Wash Hands After Handling

Tightly Sealed Container

Store in a Dry Place

Well-Ventilated Area

Store at Room Temperature

Away from Oxidizing Agents

Collect in a Labeled Container

Dispose According to Institutional
and Local Regulations

End: Safe Use and Disposal

Start: Receiving 5-Methyl-6-nitrobenzo[d]dioxole

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 5-Methyl-6-nitrobenzo[d]dioxole.
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Reaction Setup and Execution

Product Isolation and Purification

Dissolve 5-Methyl-6-nitrobenzo[d]dioxole
in Anhydrous Ethanol

Add 10% Pd/C Catalyst

Hydrogenate under H₂ Atmosphere

Monitor Reaction by TLC/LC-MS

Vent H₂ and Purge with Inert Gas

Filter to Remove Pd/C

Concentrate Filtrate

Purify by Chromatography
(if necessary)

End: Purified 5-methylbenzo[d]dioxol-6-amine

Start: Reduction of 5-Methyl-6-nitrobenzo[d]dioxole

Click to download full resolution via product page

Caption: Experimental workflow for the reduction of 5-Methyl-6-nitrobenzo[d]dioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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